Cas no 4912-55-4 (1H-Indole,2-ethyl-2,3-dihydro-)

• Product Name: 1H-Indole,2-ethyl-2,3-dihydro-
• CAS No: 4912-55-4
• MF: C₁₈H₁₆O
• MW: 248.319045066833
• CID: 333874
• PubChem ID: 348345
• Update Time: 2025-04-19

1H-Indole,2-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,2-ethyl-2,3-dihydro-
• 2-ethylindoline
• NSC 407613
• NSC407613
• 4b,10b,11,12-Tetrahydro-6(5H)-chrysenone
• 4912-55-4
• CHEMBL1993947
• NCI60_003888
• 4b,10b,11,12-Tetrahydrochrysen-6(5H)-one
• DTXSID50964163
• 5,10b,11,12-tetrahydro-4bH-chrysen-6-one
• 7496-05-1
• NSC-407613

• Inchi： 1S/C18H16O/c19-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-8,15,17H,9-11H2
• InChI Key： IMCFKEKBLFADHG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2CCC3C=CC=CC=3C2C1

Computed Properties

• Exact Mass: 248.12
• Monoisotopic Mass: 248.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 386.3°C at 760 mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.616
• PSA: 17.07000
• LogP: 4.08660